
5-Hydroxy-indan-2-one proper disposal
procedures

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 5-Hydroxy-indan-2-one

CAS No.: 52727-23-8

Cat. No.: B1626053

Get Quote

Operational Guide: Safe Handling and Disposal of 5-Hydroxy-indan-2-one

Executive Summary & Chemical Profile
Objective: To establish a self-validating protocol for the disposal of 5-Hydroxy-indan-2-one. As

a structural isomer of the more common 1-indanone derivatives, this compound presents

specific handling requirements due to the dual reactivity of its phenolic hydroxyl group (weakly

acidic, oxidation-prone) and the ketone moiety (flammable/combustible potential).[1]

Chemical Identity Verification:

Chemical Name: 5-Hydroxy-indan-2-one (also 5-hydroxy-2,3-dihydro-1H-inden-2-one)[1]

Structural Analogs for Safety Assessment: Due to the limited commercial availability of

specific SDS data for the 2-one isomer, safety protocols are derived from its closest

structural analogs: 5-Hydroxy-1-indanone (CAS 3470-49-3) and 2-Indanone (CAS 615-13-4).

[1]

Physical State: Solid (typically off-white to pale yellow powder).[1]
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Table 1: Physicochemical & Hazard Profile (derived from analogs)

Property Specification Operational Implication

Molecular Formula C₉H₈O₂
Organic waste stream (Non-

Halogenated).[1]

Molecular Weight 148.16 g/mol N/A

Acidity (pKa) ~9.5 - 10 (Phenolic OH)

Soluble in basic aqueous

solutions; incompatible with

strong oxidizers.[1]

GHS Classification Warning
Handle with standard PPE

(Nitrile gloves, safety glasses).

Hazard Statements

H302 (Harmful if swallowed)

H315 (Skin Irritant) H319 (Eye

Irritant) H335 (Resp. Irritant)

Do not inhale dust. Use a fume

hood for all solid handling.[1]

RCRA Status (USA) Not P- or U-listed.[1]

Classify as Characteristic

Waste if ignitable or toxic;

otherwise, Non-Regulated

Chemical Waste.

Waste Stream Segregation Logic
Effective disposal relies on strict segregation. 5-Hydroxy-indan-2-one must never be disposed

of down the drain.[1] Its phenolic nature poses risks to aquatic life, and its organic structure

requires incineration.[1]

Core Segregation Rules:

NO Oxidizers: Do not mix with nitric acid, perchlorates, or peroxides.[1] Phenolic compounds

can undergo rapid, exothermic oxidation.[1]

NO Halogens: Unless dissolved in a halogenated solvent (e.g., DCM), keep this in the "Non-

Halogenated" stream to reduce disposal costs.[1]
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Solid vs. Liquid: Segregate bulk solids from solution waste to minimize solvent waste

volume.[1]

Visualizing the Disposal Workflow
The following diagram outlines the decision logic for disposing of 5-Hydroxy-indan-2-one in

various experimental states.
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Waste Generation:
5-Hydroxy-indan-2-one
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Figure 1: Decision tree for the segregation and containerization of 5-Hydroxy-indan-2-one
waste based on physical state and solvent composition.

Detailed Disposal Procedures
Scenario A: Disposal of Solid Waste (Bulk)
Applicable for: Expired shelf-life chemicals, failed synthesis solids, or surplus material.[1]

Container Selection: Use a clean, compatible container (HDPE plastic or amber glass).[1] Do

not use metal cans if the solid is damp or acidic.[1][2]

Labeling: Apply a hazardous waste label immediately.[1]

Chemical Name: 5-Hydroxy-indan-2-one.[1]

Hazards: Irritant, Toxic.[1]

Storage: Close the lid tightly. Store in the "Solid Waste" satellite accumulation area.[1]

Hand-off: Request pickup by your facility's EHS or licensed waste contractor (e.g., Stericycle,

Veolia, Clean Harbors) for incineration.[1]

Scenario B: Disposal of Liquid Waste (Solutions)
Applicable for: Reaction mixtures, mother liquors, or HPLC effluent.[1]

Compatibility Check: Ensure the waste carboy does not contain oxidizers (Nitric acid,

Chromic acid).[1]

Solvent Segregation:

If dissolved in Acetone/Ethanol/Ethyl Acetate: Pour into the Non-Halogenated Organic

Waste stream.[1]

If dissolved in Dichloromethane (DCM)/Chloroform: Pour into the Halogenated Organic

Waste stream.[1]
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pH Check: If the solution was part of a basic extraction (phenolate salt form), ensure the pH

is roughly neutral (pH 6-9) before adding to the main carboy to prevent unexpected heat

generation, although most organic waste streams can tolerate mild basicity.[1]

Spill Management & Decontamination
Phenolic compounds can be difficult to clean because they adhere to surfaces and can cause

chemical burns.[1]

Decontamination Solution:

Primary: Ethanol or Isopropanol (solubilizes the organic ketone).[1]

Secondary: Soapy water (detergent helps lift the phenolic residue).[1]

Avoid: Pure water initially (low solubility of the compound may smear the spill).[1]

Spill Response Workflow

1. Alert & PPE
(Goggles, Nitrile Gloves, Lab Coat)

2. Contain Spill
(Absorbent Pads/Vermiculite)

3. Apply Solvent
(Ethanol/Acetone on wipe)

4. Final Wash
(Soap & Water)

5. Disposal
(Place all materials in Solid Haz Waste)

Click to download full resolution via product page

Figure 2: Step-by-step response protocol for benchtop spills of 5-Hydroxy-indan-2-one.

Regulatory Compliance (US/EU Context)
USA (RCRA): Under 40 CFR 261, this chemical is not explicitly listed (P or U list).[1]

However, the generator is responsible for determining if the waste exhibits hazardous

characteristics.[1]

Determination: If the waste is a solid, it is likely "Toxic" (due to oral toxicity).[1] If in solvent,

it is likely "Ignitable" (D001).[1]

Action: Manage as fully regulated hazardous waste.[1][2]
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EU (REACH/CLP): Ensure waste is classified under the European Waste Catalogue (EWC)

code 16 05 06* (laboratory chemicals, consisting of or containing hazardous substances,

including mixtures of laboratory chemicals).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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